5-Amino-4-ethoxycarbonyl-1-(2-pyridyl)imidazole

• Molecular Formula: C11H12N4O2
• Molecular Weight: 232.24 g/mol
• IUPAC Name: ethyl 5-amino-1-pyridin-2-ylimidazole-4-carboxylate
• InChI: InChI=1S/C11H12N4O2/c1-2-17-11(16)9-10(12)15(7-14-9)8-5-3-4-6-13-8/h3-7H,2,12H2,1H3
• InChI Key: XBQCETMXHNQKLM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(C=N1)C2=CC=CC=N2)N

Description

5-Amino-4-ethoxycarbonyl-1-(2-pyridyl)imidazole is a useful research compound. Its molecular formula is C11H12N4O2 and its molecular weight is 232.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 230 ml of acetonitrile, 8.5 g of ethyl α-aminocyanoacetate, 10.8 g of ethyl orthoformate and 6.2 g of 2-aminopyridine were heated under reflux for 1.5 hours. After completion of the reaction, the solvent was distilled off under reduced pressure and crystals precipitated were filtered off and washed with benzene to give 11.0 g of the desired compound. m.p.: 129° to 131° C.